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Compound of Interest

Compound Name: DPC423

Cat. No.: B1670917

DPC423 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and best storage practices for DPC423.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (lyophilized) form of DPC423?

For optimal long-term stability, solid DPC423 should be stored under desiccated conditions at
-20°C. Following these storage recommendations, the compound is reported to be stable for up
to 36 months.[1]

Q2: What is the best way to prepare and store a stock solution of DPC423?

It is recommended to prepare stock solutions of DPC423 in a suitable solvent such as DMSO.
Once prepared, the stock solution should be stored at -20°C. To avoid repeated freeze-thaw
cycles, which can lead to degradation, it is best practice to aliquot the stock solution into
smaller, single-use volumes. Under these conditions, the solution should be used within one
month to ensure its potency.[1]

Q3: My DPC423 solution has been stored for longer than the recommended period. Can | still
use it?
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Using a solution beyond its recommended storage period is not advised as the stability and
efficacy of the compound may be compromised. It is recommended to prepare a fresh stock
solution to ensure the reliability and reproducibility of your experimental results.

Q4: | observed precipitation in my DPC423 stock solution after thawing. What should | do?

Precipitation upon thawing can indicate that the compound has come out of solution. Gently
warm the solution and vortex or sonicate to try and redissolve the compound completely before
use. If the precipitate does not redissolve, it is best to prepare a fresh stock solution, as the
concentration of the current solution will be inaccurate.

Q5: How does DPC423 inhibit the coagulation cascade?

DPC423 is a potent and selective inhibitor of Factor Xa (FXa).[2][3] FXa is a critical enzyme in
the coagulation cascade, where the intrinsic and extrinsic pathways converge. By inhibiting
FXa, DPC423 effectively blocks the conversion of prothrombin to thrombin, which in turn
prevents the formation of a fibrin clot.

DPC423 Storage and Stability Summary

Form Storage Condition Stability Source

Solid (Lyophilized) -20°C, Desiccated Up to 36 months [1]

o -20°C (Aliquot to avoid o
Solution (in DMSO) Use within 1 month [1]
freeze-thaw)

Experimental Protocols
Preparation of a DPC423 Stock Solution (10 mM in
DMSO)

Materials:
o DPC423 (solid form)
o Dimethyl sulfoxide (DMSO), anhydrous

» Sterile, polypropylene microcentrifuge tubes
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o Calibrated precision balance
» \ortex mixer
Procedure:

o Determine the required mass of DPC423: The molecular weight of DPC423 is 568.97 g/mol .
To prepare a 10 mM stock solution, you will need 5.69 mg of DPC423 per 1 mL of DMSO.

» Weigh the DPC423: Carefully weigh the calculated amount of solid DPC423 in a sterile
microcentrifuge tube.

o Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the
DPC423.

o Dissolve the compound: Vortex the tube until the DPC423 is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

» Aliquot and store: Once fully dissolved, aliquot the stock solution into single-use volumes in
sterile polypropylene tubes. Store the aliquots at -20°C.

Diagrams
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DPC423 Stability Troubleshooting Guide
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(Check DPC423 storage conditions]
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Solid DPC423 stored at -20°C and desiccated?

Click to download full resolution via product page

Caption: Troubleshooting workflow for DPC423 stability issues.
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Caption: DPC423 inhibits Factor Xa in the coagulation cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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